Cas no 2169532-99-2 (2-amino-N-ethyl-N,4-dimethylpentane-1-sulfonamide)

• Product Name: 2-amino-N-ethyl-N,4-dimethylpentane-1-sulfonamide
• CAS No: 2169532-99-2
• MF: C₉H₂₂N₂O₂S
• MW: 222.348181247711
• CID: 6280150
• PubChem ID: 165964006
• Update Time: 2025-10-30

2-amino-N-ethyl-N,4-dimethylpentane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-ethyl-N,4-dimethylpentane-1-sulfonamide
• 2169532-99-2
• EN300-1283595

• Inchi： 1S/C9H22N2O2S/c1-5-11(4)14(12,13)7-9(10)6-8(2)3/h8-9H,5-7,10H2,1-4H3
• InChI Key： VHEHNIKSIZUPAF-UHFFFAOYSA-N
• SMILES： S(CC(CC(C)C)N)(N(C)CC)(=O)=O

Computed Properties

• Exact Mass: 222.14019912g/mol
• Monoisotopic Mass: 222.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-amino-N-ethyl-N,4-dimethylpentane-1-sulfonamide

Comprehensive Overview of 2-amino-N-ethyl-N,4-dimethylpentane-1-sulfonamide (CAS No. 2169532-99-2)

2-amino-N-ethyl-N,4-dimethylpentane-1-sulfonamide (CAS No. 2169532-99-2) is a specialized sulfonamide derivative with a unique molecular structure that has garnered significant interest in pharmaceutical and chemical research. This compound, characterized by its amino and sulfonamide functional groups, exhibits potential applications in drug development, particularly in the design of enzyme inhibitors and receptor modulators. Its N-ethyl and N,4-dimethyl substitutions contribute to its distinct physicochemical properties, making it a subject of study for researchers exploring bioactive molecules.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in medicinal chemistry. 2-amino-N-ethyl-N,4-dimethylpentane-1-sulfonamide is no exception, as it aligns with trends in targeted drug delivery and precision medicine. Researchers are particularly intrigued by its potential role in addressing metabolic disorders and neurological conditions, topics frequently searched in academic and industrial databases. The compound's structural flexibility allows for modifications that could enhance its bioavailability and therapeutic efficacy.

The synthesis of 2-amino-N-ethyl-N,4-dimethylpentane-1-sulfonamide involves multi-step organic reactions, often starting with sulfonation followed by amination and alkylation. Its CAS No. 2169532-99-2 serves as a unique identifier in chemical databases, ensuring accurate retrieval for regulatory and research purposes. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity, critical for applications in high-throughput screening and lead optimization.

From an industrial perspective, 2-amino-N-ethyl-N,4-dimethylpentane-1-sulfonamide is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are exploring eco-friendly routes to produce such compounds, minimizing waste and energy consumption. This aligns with popular search queries like "sustainable drug synthesis" and "green pharmaceuticals," reflecting the industry's shift toward environmentally conscious practices.

In summary, 2-amino-N-ethyl-N,4-dimethylpentane-1-sulfonamide (CAS No. 2169532-99-2) represents a promising candidate in the realm of pharmaceutical innovation. Its multifunctional design and potential applications in disease treatment make it a valuable subject for ongoing research. As the scientific community continues to explore its properties, this compound may soon play a pivotal role in advancing personalized medicine and therapeutic breakthroughs.